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Compound of Interest

Compound Name:
(R)-(+)-2-Aminomethyl-1-

ethylpyrrolidine

Cat. No.: B046709 Get Quote

Proper Disposal of (R)-(+)-2-Aminomethyl-1-
ethylpyrrolidine
This document provides detailed procedural guidance for the safe handling and disposal of (R)-
(+)-2-Aminomethyl-1-ethylpyrrolidine, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these protocols to mitigate risks associated with this chemical.

Immediate Safety Considerations
(R)-(+)-2-Aminomethyl-1-ethylpyrrolidine is a flammable, corrosive, and harmful chemical.[1]

[2] It can cause severe skin burns, eye damage, and respiratory irritation.[1][2][3] Ingestion and

skin contact are harmful.[1][2] Always handle this substance within a chemical fume hood while

wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, a face shield, and a lab coat.[4][5][6][7] Ensure an eyewash station and safety

shower are readily accessible.[8][9]

Quantitative Safety and Disposal Data
The following table summarizes key quantitative data for (R)-(+)-2-Aminomethyl-1-
ethylpyrrolidine to inform risk assessment and disposal planning.
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Data Point Value Notes

UN Number UN 2920 or UN 2733

Varies by specific Safety Data

Sheet (SDS). Refers to

"Corrosive liquid, flammable,

n.o.s." or "AMINES,

FLAMMABLE, CORROSIVE,

N.O.S." respectively.[10]

DOT Hazard Class
Class 3 (Flammable Liquid),

Class 8 (Corrosive)

Indicates multiple significant

hazards.[4][10]

Packing Group II
Indicates a substance with

medium danger.[4]

Partition Coefficient (log Pow) 0.565
Indicates low bioaccumulative

potential.

Incompatible Materials

Strong oxidizing agents, Acids,

Acid anhydrides, Acid

chlorides, Carbon dioxide

(CO2)

Avoid contact with these

materials during storage and

disposal.[2][8]

Step-by-Step Disposal Protocol
Disposal of (R)-(+)-2-Aminomethyl-1-ethylpyrrolidine must be handled as hazardous waste.

Do not attempt to dispose of this chemical down the drain or in the regular trash.[4][6]

Step 1: Waste Collection and Segregation
Use a Designated Waste Container: Collect all waste containing (R)-(+)-2-Aminomethyl-1-
ethylpyrrolidine in a dedicated, compatible container.[4] The original container is often the

best option. Ensure the container is made of a material that will not react with the chemical.

Avoid Mixing Waste: Do not mix (R)-(+)-2-Aminomethyl-1-ethylpyrrolidine waste with other

chemical waste streams, especially incompatible materials.

Secure the Container: Keep the waste container tightly sealed at all times, except when

adding waste, to prevent the release of flammable and corrosive vapors.[5][6] Do not overfill
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the container.[11]

Step 2: Labeling of Hazardous Waste
Attach a Hazardous Waste Label: Clearly label the waste container with the words

"Hazardous Waste".[4]

Identify Contents: Write the full chemical name, "(R)-(+)-2-Aminomethyl-1-
ethylpyrrolidine", and its approximate concentration on the label.[4][11]

Indicate Hazards: Mark the appropriate hazards on the label (e.g., Flammable, Corrosive,

Toxic).[12]

Step 3: Storage of Waste Container
Designated Storage Area: Store the sealed and labeled waste container in a designated,

well-ventilated, and secure area, such as a satellite accumulation area within the laboratory.

[4][12]

Maintain Cool Conditions: Keep the storage area cool and away from sources of heat,

sparks, or open flames.[2][5]

Segregate from Incompatibles: Ensure the container is stored away from incompatible

materials.[8]

Step 4: Final Disposal
Contact EHS: Arrange for the disposal of the waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]

[10]

Follow Regulations: All disposal must be carried out in strict accordance with local, state, and

national regulations.

Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is critical.
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Evacuate and Ventilate: For large spills, evacuate all non-essential personnel from the area

and ensure adequate ventilation.[4][13] Remove all sources of ignition.[1][5]

Wear Full PPE: Before addressing the spill, don the required personal protective equipment.

Contain the Spill: For minor spills, absorb the material with a non-combustible, inert

absorbent such as sand or vermiculite.[1][4][5] Do not use combustible materials.

Collect and Dispose: Using non-sparking tools, carefully collect the contaminated absorbent

material and place it into a designated, sealed container for hazardous waste disposal.[1][5]

Decontaminate the Area: Clean the spill area thoroughly.

Report the Spill: Report the incident to your laboratory supervisor and EHS department.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R)-
(+)-2-Aminomethyl-1-ethylpyrrolidine.
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Caption: Disposal workflow for (R)-(+)-2-Aminomethyl-1-ethylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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